
4-n-Octylstyrene: A Technical Guide to
Structure, Synthesis, and Application

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Octyl-4-vinylbenzene

CAS No.: 46745-66-8

Cat. No.: B1356761

Get Quote

Executive Summary
4-n-Octylstyrene (CAS: 46745-66-8) is a functionalized styrenic monomer distinguished by the

presence of a linear eight-carbon alkyl chain at the para position.[1][2] Unlike unmodified

styrene, which yields rigid, brittle homopolymers (Polystyrene, Tg ~100°C), 4-n-octylstyrene

produces polymers with significantly lower glass transition temperatures (Tg) and enhanced

hydrophobicity.

For researchers in drug development and materials science, this monomer is a critical tool for

internal plasticization. It allows for the precise tuning of polymer flexibility and solubility without

the migration issues associated with external plasticizers. Its primary utility lies in synthesizing

amphiphilic block copolymers for drug delivery systems, where its lipophilic tail facilitates the

encapsulation of hydrophobic active pharmaceutical ingredients (APIs).

Part 1: Molecular Architecture & Physical
Properties[3]
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The defining feature of 4-n-octylstyrene is its amphiphilic asymmetry: a reactive vinyl group

coupled to a hydrophobic octyl tail. This structure dictates its behavior in both monomeric and

polymeric forms.

Chemical Identity
IUPAC Name: 1-ethenyl-4-octylbenzene[1][2]

Common Name: 4-n-Octylstyrene[1][2][3][4]

CAS Number: 46745-66-8[1][2][3][4][5][6][7]

Molecular Formula: C₁₆H₂₄[1][2][5][7]

Molecular Weight: 216.37 g/mol [5][6][7]

Physical Constants
The following data represents the standard physicochemical profile for research-grade (>95%)

monomer.

Property Value Note

Appearance Colorless to light yellow liquid Clear, oily consistency

Boiling Point 114 °C
@ 1 mmHg (Vacuum

distillation required)

Density 0.88 g/mL
@ 20°C (Less dense than

water)

Refractive Index = 1.51 Distinct aromatic signature

Solubility
Soluble in organic solvents

(THF, DCM, Toluene)
Insoluble in water

Stabilizer 4-tert-Butylcatechol (TBC)
Typically 10–50 ppm to

prevent autopolymerization
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Structural Analysis: The "Comb" Effect
In a polymer chain, the octyl group of 4-n-octylstyrene acts as a pendant side chain. This

creates a "comb-like" architecture that disrupts the packing of the polymer backbone.

Free Volume: The bulky octyl group increases the free volume between chains.

Internal Plasticization: The flexible alkyl tail lowers the energy barrier for segmental rotation,

drastically reducing the Glass Transition Temperature (Tg) compared to unmodified

polystyrene. While Polystyrene has a Tg of ~100°C, Poly(4-n-octylstyrene) exhibits a Tg

significantly lower (often sub-ambient or near room temperature depending on molecular

weight), making the material softer and more rubbery.

Part 2: Synthesis & Production Workflows
Monomer Synthesis Protocol
While catalytic dehydrogenation is used industrially for styrene, the laboratory synthesis of 4-n-

octylstyrene typically follows a Friedel-Crafts Acylation route starting from octylbenzene or a

Wittig Reaction from 4-octylbenzaldehyde. The Acylation-Reduction-Dehydration pathway is

robust and scalable for research quantities.

Mechanism Visualization
The following diagram outlines the logical flow of converting Octylbenzene to 4-n-Octylstyrene.

Step 1: Friedel-Crafts Acylation Step 2: Reduction Step 3: Dehydration

Octylbenzene
(C8-Ph)

Acetyl Chloride
(AlCl3 Catalyst)

4-Octylacetophenone
(Intermediate)

Acylation NaBH4 / Ethanol 1-(4-octylphenyl)ethanol
(Alcohol Intermediate)

Reduction KHSO4 or p-TsOH
(Heat, Vacuum)

4-n-Octylstyrene
(Final Product)

Dehydration (-H2O)

Click to download full resolution via product page

Caption: Step-wise organic synthesis pathway for 4-n-Octylstyrene from Octylbenzene

precursor.

Critical Experimental Notes
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Regioselectivity: Friedel-Crafts acylation of octylbenzene predominantly yields the para

isomer due to the steric bulk of the octyl group, but ortho isomers must be removed via

fractional distillation.

Dehydration: The final dehydration step requires acidic conditions (e.g., KHSO₄) and

reduced pressure to distill the monomer as it forms, preventing polymerization in the pot.

Inhibitors (TBC) must be added immediately to the receiving flask.

Part 3: Polymerization & Drug Delivery Applications
Polymerization Behavior
4-n-Octylstyrene undergoes radical, anionic, and cationic polymerization.

Reactivity Ratios: In copolymerization with styrene, the reactivity ratios are close to unity (

), leading to random statistical distribution.

RAFT/ATRP: Living radical polymerization techniques (RAFT, ATRP) are essential when

creating block copolymers for drug delivery to ensure low polydispersity (PDI < 1.1).

Application: Amphiphilic Block Copolymers
The primary utility of 4-n-octylstyrene in drug development is as the hydrophobic block in

amphiphilic copolymers (e.g., PEG-b-Poly(4-n-octylstyrene)).

Why use 4-n-octylstyrene over standard styrene?

Enhanced Lipophilicity: The octyl chain creates a "super-hydrophobic" core in micelles,

improving the loading capacity for highly lipophilic drugs (e.g., Paclitaxel, Doxorubicin).

Liquid Crystal Ordering: The side chains can exhibit liquid crystalline packing, which

stabilizes the micelle core and creates a barrier against premature drug leakage.

Lower Tg: The core is less glassy and more mobile, potentially facilitating faster drug

diffusion/release rates compared to a rigid polystyrene core.

Micelle Formation Workflow
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Synthesis of Block Copolymer
(PEG-b-P(4-n-Octylstyrene))

Dissolution in Common Solvent
(e.g., THF or DMF)

Addition of Hydrophobic Drug
(Co-dissolved)

Dialysis against Water
(Selective Solvent Exchange)

Self-Assembly into Micelles
Core: P(4-n-Octylstyrene) + Drug

Shell: PEG

Hydrophobic Effect

Click to download full resolution via product page

Caption: Self-assembly workflow for drug-loaded micelles using 4-n-octylstyrene block

copolymers.

Part 4: Safety & Handling (SDS Summary)
Hazard Classification:

Skin Irritation: Category 2 (Causes skin irritation).

Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity: Category 3 (Respiratory irritation).

Storage Protocol:
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Temperature: Store at 2–8°C (Refrigerated).

Stabilization: Ensure TBC levels are maintained. If the liquid turns yellow/orange, check for

polymerization or oxidation.

Incompatibility: Strong oxidizing agents and radical initiators (peroxides) unless intended for

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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